1-Cyano-1-(2,4-dimethylphenyl)propan-2-one

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-3-oxobutanenitrile
• InChI: InChI=1S/C12H13NO/c1-8-4-5-11(9(2)6-8)12(7-13)10(3)14/h4-6,12H,1-3H3
• InChI Key: PUSVNBDKPAFNMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C#N)C(=O)C)C

Description

1-Cyano-1-(2,4-dimethylphenyl)propan-2-one is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium pellets (9.8 g, 0.43 mol) were added portionwise to a solution of 2,4-dimethylphenylacetonitrile (48 g, 0.33 mol) in ethyl acetate (150 mL) at ambient temperature. The reaction mixture was heated to reflux temperature and stirred for 16 hours. The resulting suspension was cooled to room temperature and filtered. The collected precipitate was washed with copious amounts of ether and then air-dried. The solid was dissolved in water and a 1N HCl solution was added until the pH=5−6. The mixture was extracted with ethyl acetate (3×200 mL); the combined organic layers were dried over MgSO4 and filtered. Solvent was removed in vacuo to afford a white solid (45.7 g, 74% yield): NMR (CDCl3,300 MHz):; CI-MS: 188 (M+H).

Synthesis routes and methods II

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